Cas no 2172621-52-0 (4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-2-methylbut-2-enoic acid)

• Product Name: 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-2-methylbut-2-enoic acid
• CAS No: 2172621-52-0
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6341184
• PubChem ID: 165823458
• Update Time: 2025-05-23

4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-2-methylbut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-2-methylbut-2-enoic acid
• 2172621-52-0
• EN300-1530225
• 4-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}-2-methylbut-2-enoic acid

• Inchi： 1S/C25H28N2O6/c1-17(24(29)30)10-12-26-23(28)11-14-32-15-13-27-25(31)33-16-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-10,22H,11-16H2,1H3,(H,26,28)(H,27,31)(H,29,30)/b17-10+
• InChI Key： RXVMSZSYYZUEFL-LICLKQGHSA-N
• SMILES： O(C(NCCOCCC(NC/C=C(/C(=O)O)\C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 114Ų

Additional information on 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-2-methylbut-2-enoic acid

Comprehensive Analysis of 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-2-methylbut-2-enoic acid (CAS No. 2172621-52-0)

The compound 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-2-methylbut-2-enoic acid (CAS No. 2172621-52-0) is a highly specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group and a reactive α,β-unsaturated carboxylic acid moiety, makes it invaluable in solid-phase peptide synthesis (SPPS) and drug discovery applications. Researchers are increasingly focusing on this compound due to its role in developing targeted therapeutics and biomaterials.

In recent years, the demand for Fmoc-protected building blocks like CAS No. 2172621-52-0 has surged, driven by advancements in precision medicine and biopharmaceuticals. This compound’s ability to facilitate site-specific modifications in peptides aligns with the growing interest in personalized therapies. A common question in scientific forums is: "How does 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-2-methylbut-2-enoic acid enhance peptide stability?" The answer lies in its Fmoc group, which offers temporary protection during synthesis while enabling controlled deprotection under mild conditions.

The α,β-unsaturated carbonyl segment in this molecule also opens doors to Michael addition reactions, a hot topic in click chemistry and bioconjugation techniques. This feature is particularly relevant for designing drug-delivery systems and proteolysis-targeting chimeras (PROTACs), which dominate current pharmaceutical research trends. Users frequently search for "CAS 2172621-52-0 solubility and handling," highlighting practical concerns. The compound is typically soluble in polar aprotic solvents like DMF or DMSO, but requires anhydrous conditions to prevent hydrolysis of its Fmoc moiety.

From a structural-activity relationship (SAR) perspective, the 2-methylbut-2-enoic acid segment introduces steric and electronic effects that influence peptide conformational stability. This aligns with industry efforts to optimize bioavailability and target binding affinity. Notably, the compound’s CAS No. 2172621-52-0 is often cross-referenced in patents related to peptide-based vaccines and enzyme inhibitors, reflecting its commercial significance.

Quality control of 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-2-methylbut-2-enoic acid involves rigorous HPLC and mass spectrometry analysis to ensure ≥95% purity, a critical factor for GMP-compliant production. As synthetic biology evolves, this compound’s role in unnatural amino acid incorporation continues to expand, addressing search queries like "Fmoc-amino acid derivatives for genetic code expansion."

In conclusion, CAS No. 2172621-52-0 represents a nexus of chemical biology and therapeutic innovation. Its dual functionality—combining Fmoc protection with a versatile unsaturated carboxylate—positions it as a key player in next-generation peptide engineering. Future research may explore its applications in smart hydrogels or bioorthogonal labeling, further solidifying its importance in life sciences.